Cas no 2309568-69-0 (4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one)

• Product Name: 4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one
• CAS No: 2309568-69-0
• MF: C₁₅H₁₃ClFN₃O₂S
• MW: 353.799024343491
• CID: 6093912
• PubChem ID: 134161174
• Update Time: 2025-05-21

4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one
• 4-(2-(2-chloro-6-fluorophenyl)acetyl)-1-(thiazol-2-yl)piperazin-2-one
• AKOS040705426
• F6573-7917
• 2309568-69-0
• 4-[2-(2-chloro-6-fluorophenyl)acetyl]-1-(1,3-thiazol-2-yl)piperazin-2-one

• Inchi： 1S/C15H13ClFN3O2S/c16-11-2-1-3-12(17)10(11)8-13(21)19-5-6-20(14(22)9-19)15-18-4-7-23-15/h1-4,7H,5-6,8-9H2
• InChI Key： DGLOBEMBEMUCRN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(N1CC(N(C2=NC=CS2)CC1)=O)=O)F

Computed Properties

• Exact Mass: 353.0401037g/mol
• Monoisotopic Mass: 353.0401037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.8Ų

Additional information on 4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one

Introduction to 4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2309568-69-0)

4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2309568-69-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro- and fluoro-substituted phenyl group, a thiazole ring, and a piperazinone moiety. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The development of new compounds with enhanced biological activity and reduced side effects is a continuous pursuit in the pharmaceutical industry. 4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one represents a promising candidate in this regard. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, making it a valuable tool for both basic research and drug development.

In the context of enzyme inhibition, 4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one has shown significant activity against various kinases and proteases. Kinases are crucial enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. By selectively inhibiting these kinases, this compound can potentially disrupt disease progression and offer therapeutic benefits.

The presence of the thiazole ring in the structure of 4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one contributes to its stability and bioavailability. Thiazoles are known for their ability to form stable complexes with metal ions, which can enhance the compound's interaction with target proteins. This property is particularly useful in designing drugs that require high affinity and selectivity for their targets.

The piperazinone moiety is another key feature of this compound. Piperazines are widely used in medicinal chemistry due to their ability to modulate the activity of various receptors and ion channels. The piperazinone structure provides additional flexibility and conformational diversity, which can be exploited to optimize the compound's pharmacological profile. Recent studies have shown that piperazinones can enhance the potency and selectivity of drug candidates, making them attractive scaffolds for drug design.

In addition to its enzymatic inhibition properties, 4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one has also been investigated for its potential as an antiviral agent. Viral infections pose a significant global health challenge, and the development of new antiviral drugs is essential for effective treatment and prevention. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes or host cell factors required for viral entry or replication.

The pharmacokinetic properties of 4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are crucial for its therapeutic potential. The chloro and fluoro substituents on the phenyl ring contribute to its lipophilicity, enhancing its ability to cross biological membranes and reach target tissues.

To further understand the mechanism of action of 4-2-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-y)piperazinone, researchers have employed various techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into how the compound interacts with its target proteins at the molecular level. The data obtained from these experiments can guide the rational design of more potent and selective analogs.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While preclinical studies have shown promising results for 4-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-2-one, further investigations are needed to confirm its therapeutic potential in human subjects. Ongoing clinical trials will provide valuable data on its safety profile, dosing regimens, and efficacy in treating specific diseases.

In conclusion, 4-(2-chloro-6-fluorophenyl)acetyl-1-(1,3-thiazol-2-yl)piperazin-(CAS No. 2309568-(CAS No. 0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for further development as a therapeutic agent.